Cas no 89031-82-3 (Tert-Butyl(3-chloropropoxy)dimethylsilane)

Tert-Butyl(3-chloropropoxy)dimethylsilane structure
89031-82-3 structure
Product Name:Tert-Butyl(3-chloropropoxy)dimethylsilane
CAS No:89031-82-3
MF:C9H21ClOSi
MW:208.8
MDL:MFCD09909983
CID:706766
PubChem ID:11009160
Update Time:2025-11-03

Tert-Butyl(3-chloropropoxy)dimethylsilane Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl(3-chloropropoxy)dimethylsilane
    • 1-(t-Butyldimethylsiloxy)-3-Chloropropane
    • Silane,(3-chloropropoxy)(1,1-dimethylethyl)dimethyl-
    • tert-butyl-(3-chloropropoxy)-dimethylsilane
    • 1-(tert-Butyldimethylsilyloxy)-3-chloropropane
    • 3-(tert-Butyldimethylsiloxy)-1-chloropropane
    • 3-(tert-Butyldimethylsilyloxy)-1-chloropropane
    • AK120735
    • Silane, (3-chloropropoxy)(1,1-dimethylethyl)dimethyl-
    • C9H21ClOSi
    • LROUBCOBLAPPAT-UHFFFAOYSA-N
    • 4699AC
    • (3-chloropropoxy)-t-butyldimethylsilane
    • (3-chloropropoxy)tert-butyldimethylsilane
    • 1-(t-Butyldimethysiloxy)-3-chloropropane
    • (3-chloropropoxy)-t
    • (3-Chloropropoxy)(1,1-dimethylethyl)dimethylsilane (ACI)
    • tert-Butyl-(3-chloropropoxy)dimethylsilane
    • MFCD09909983
    • AKOS016011554
    • AS-69279
    • SY069099
    • s12256
    • 89031-82-3
    • 1-(tert-butyldimethylsiloxy)-3-chloropropane
    • (3-chloropropoxy)-tert-butyldimethylsilane
    • SCHEMBL3062404
    • CS-0138805
    • DTXSID10451721
    • Tert-Butyl(3-chloropropoxy)dimethylsilane
    • MDL： MFCD09909983
    • Inchi： 1S/C9H21ClOSi/c1-9(2,3)12(4,5)11-8-6-7-10/h6-8H2,1-5H3/q+1
    • InChI Key： VHLAADFCXRFVSR-UHFFFAOYSA-N
    • SMILES： C(C)([Si+](OCCCCl)(C)C)(C)C

Computed Properties

  • Exact Mass: 208.10500
  • Monoisotopic Mass: 208.1050195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 0.905±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 198.3±13.0 ºC (760 Torr),
  • Flash Point: 62.8±12.0 ºC,
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 3.63710

Tert-Butyl(3-chloropropoxy)dimethylsilane Security Information

Tert-Butyl(3-chloropropoxy)dimethylsilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tert-Butyl(3-chloropropoxy)dimethylsilane Pricemore >>

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Tert-Butyl(3-chloropropoxy)dimethylsilane Production Method

Production Method 1

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
Reference
Palladium-Catalyzed Synthesis of (-)-Cephalotoxin and its Analogs
Schirok, Hartmut, 1998, , ,

Production Method 2

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  5 min, rt; rt → 0 °C
1.2 Solvents: Dichloromethane ;  15 min, 0 °C; 0 °C → rt; 16 h, rt
Reference
Synthesis of Chemical Probes to Map Sulfenic Acid Modifications on Proteins
Poole, Leslie B.; Zeng, Bu-Bing; Knaggs, Sarah A.; Yakubu, Mamudu; King, S. Bruce, Bioconjugate Chemistry, 2005, 16(6), 1624-1628

Production Method 3

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  16 h, rt
Reference
Mining the Thiol Proteome for Sulfenic Acid Modifications Reveals New Targets for Oxidation in Cells
Leonard, Stephen E.; Reddie, Khalilah G.; Carroll, Kate S., ACS Chemical Biology, 2009, 4(9), 783-799

Production Method 4

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  10 min, rt
1.2 Solvents: Dichloromethane ;  10 min, rt; 12 h, rt
Reference
L-Histidine-Derived Smart Antifouling Biohybrid with Multistimuli Responsivity
Mohammad, Sk Arif ; Dolui, Subrata; Kumar, Devendra ; Mane, Shivshankar R. ; Banerjee, Sanjib, Biomacromolecules, 2021, 22(9), 3941-3949

Production Method 5

73842-99-6 73842-99-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Triethylamine ,  Triphosgene Solvents: Dichloromethane ;  3 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Chlorination of Aliphatic Primary Alcohols via Triphosgene-Triethylamine Activation
Ayala, Caitlan E.; Villalpando, Andres; Nguyen, Alex L.; McCandless, Gregory T.; Kartika, Rendy, Organic Letters, 2012, 14(14), 3676-3679

Production Method 6

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  24 h, rt
Reference
Highly Efficient Antifouling Coating of Star-Shaped Block Copolymers with Variable Sizes of Hydrophobic Cores and Charge-Neutral Hydrophilic Arms
Islam, Muhammad Amirul ; Cho, Jae-Young; Azyat, Khalid; Mohammadtabar, Farshad; Gao, Feng; et al, ACS Applied Polymer Materials, 2021, 3(2), 1116-1134

Production Method 7

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Catalysts: Imidazole
Reference
Chlorine migration in the mass spectra of tert-butyldimethylsilyl derivatives of chloro alcohols
Hill, Scott T.; Mokotoff, Michael, Journal of Organic Chemistry, 1984, 49(8), 1441-2

Production Method 8

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide ;  12 h, 50 °C
Reference
Influence of mono-lithium based initiators with different steric volumes on 1,4 unit content of hydroxyl terminated polybutadiene using anionic polymerization
Zhu, Xiu-zhong; Fan, Xiao-dong; Zhao, Na; Min, Xin; Liu, Jie; et al, RSC Advances, 2017, 7(83), 52712-52718

Production Method 9

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  5 min, rt
1.2 5 min, rt; 10 h, rt
Reference
Total Synthesis of (-)-Goniomitine
Zhou, Shiqiang; Jia, Yanxing, Organic Letters, 2014, 16(12), 3416-3418

Production Method 10

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Catalysts: Imidazole Solvents: Dimethylformamide ;  30 min, 0 °C; 8 - 10 h, rt
Reference
Controllable synthesis and characterization of 4HTPI-Si liquid rubber with high 1,4-structure content applied to rocket solid propellant matrix
Li, Yanhui ; Zhang, Caixia; Li, Zhibo; Pan, Guangqin, Journal of Macromolecular Science, 2021, 58(7), 499-507

Production Method 11

18162-48-6 18162-48-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide ;  rt; 16 h, rt
1.2 Reagents: Water
Reference
Synthesis and Unimolecular ESA-CF Polymer Cyclization of Zwitterionic Telechelic Precursors
Konomoto, Tsuneaki; Nakamura, Koji; Yamamoto, Takuya ; Tezuka, Yasuyuki, Macromolecules (Washington, 2019, 52(23), 9208-9219

Production Method 12

1000-50-6 1000-50-6
89031-82-3 89031-82-3
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide ;  50 °C; 5 h, 50 °C
Reference
Synthesis of hydroxyl-terminated polybutadiene bearing pendant carboxyl groups by combination of anionic polymerization and blue light photocatalytic thiol-ene reaction and its pH-triggered self-assemble behavior
Zhang, Wanbin; Zhang, Guanghua; Du, Lun; Zhang, Ce; Li, Lu; et al, Reactive & Functional Polymers, 2018, 127, 161-167

Tert-Butyl(3-chloropropoxy)dimethylsilane Raw materials

Tert-Butyl(3-chloropropoxy)dimethylsilane Preparation Products

Tert-Butyl(3-chloropropoxy)dimethylsilane Related Literature

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